Cas no 59579-08-7 (Benzene, 1-chloro-2-(methoxymethyl)-)

• Product Name: Benzene, 1-chloro-2-(methoxymethyl)-
• CAS No: 59579-08-7
• MF: C₈H₉ClO
• MW: 156.609461545944
• CID: 338205
• PubChem ID: 10975745
• Update Time: 2025-04-19

Benzene, 1-chloro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(methoxymethyl)-
• 1-chloro-2-(methoxymethyl)benzene
• SCHEMBL7322910
• SCHEMBL30377
• 59579-08-7
• DTXSID80450362

• Inchi： 1S/C8H9ClO/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
• InChI Key： VVGDMTFRMSXUJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC

Computed Properties

• Exact Mass: 156.03427
• Monoisotopic Mass: 156.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers